Cas no 2763902-32-3 (5-[1-(2,2,2-Trifluoroacetamido)cyclobutyl]piperidine-2-carboxylic acid)
5-[1-(2,2,2-Trifluoroacetamido)cyclobutyl]piperidine-2-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- EN300-37343581
- 5-[1-(2,2,2-trifluoroacetamido)cyclobutyl]piperidine-2-carboxylic acid
- 2763902-32-3
- 5-[1-(2,2,2-Trifluoroacetamido)cyclobutyl]piperidine-2-carboxylic acid
-
- Inchi: 1S/C12H17F3N2O3/c13-12(14,15)10(20)17-11(4-1-5-11)7-2-3-8(9(18)19)16-6-7/h7-8,16H,1-6H2,(H,17,20)(H,18,19)
- InChI Key: RFOGHJQAOYDFSU-UHFFFAOYSA-N
- SMILES: FC(C(NC1(CCC1)C1CNC(C(=O)O)CC1)=O)(F)F
Computed Properties
- Exact Mass: 294.11912689g/mol
- Monoisotopic Mass: 294.11912689g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 20
- Rotatable Bond Count: 3
- Complexity: 407
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.9
- Topological Polar Surface Area: 78.4Ų
5-[1-(2,2,2-Trifluoroacetamido)cyclobutyl]piperidine-2-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-37343581-0.05g |
5-[1-(2,2,2-trifluoroacetamido)cyclobutyl]piperidine-2-carboxylic acid |
2763902-32-3 | 95.0% | 0.05g |
$1368.0 | 2025-03-18 | |
| Enamine | EN300-37343581-0.1g |
5-[1-(2,2,2-trifluoroacetamido)cyclobutyl]piperidine-2-carboxylic acid |
2763902-32-3 | 95.0% | 0.1g |
$1433.0 | 2025-03-18 | |
| Enamine | EN300-37343581-0.25g |
5-[1-(2,2,2-trifluoroacetamido)cyclobutyl]piperidine-2-carboxylic acid |
2763902-32-3 | 95.0% | 0.25g |
$1498.0 | 2025-03-18 | |
| Enamine | EN300-37343581-0.5g |
5-[1-(2,2,2-trifluoroacetamido)cyclobutyl]piperidine-2-carboxylic acid |
2763902-32-3 | 95.0% | 0.5g |
$1563.0 | 2025-03-18 | |
| Enamine | EN300-37343581-1.0g |
5-[1-(2,2,2-trifluoroacetamido)cyclobutyl]piperidine-2-carboxylic acid |
2763902-32-3 | 95.0% | 1.0g |
$1629.0 | 2025-03-18 | |
| Enamine | EN300-37343581-2.5g |
5-[1-(2,2,2-trifluoroacetamido)cyclobutyl]piperidine-2-carboxylic acid |
2763902-32-3 | 95.0% | 2.5g |
$3191.0 | 2025-03-18 | |
| Enamine | EN300-37343581-5.0g |
5-[1-(2,2,2-trifluoroacetamido)cyclobutyl]piperidine-2-carboxylic acid |
2763902-32-3 | 95.0% | 5.0g |
$4722.0 | 2025-03-18 | |
| Enamine | EN300-37343581-10.0g |
5-[1-(2,2,2-trifluoroacetamido)cyclobutyl]piperidine-2-carboxylic acid |
2763902-32-3 | 95.0% | 10.0g |
$7004.0 | 2025-03-18 |
5-[1-(2,2,2-Trifluoroacetamido)cyclobutyl]piperidine-2-carboxylic acid Related Literature
-
L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
-
Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
-
Felix Witte,Philipp Rietsch,Nithiya Nirmalananthan-Budau,Florian Weigert,Jan P. Götze,Ute Resch-Genger,Siegfried Eigler,Beate Paulus Phys. Chem. Chem. Phys., 2021,23, 17521-17529
Additional information on 5-[1-(2,2,2-Trifluoroacetamido)cyclobutyl]piperidine-2-carboxylic acid
5-[1-(2,2,2-Trifluoroacetamido)cyclobutyl]piperidine-2-carboxylic Acid: A Comprehensive Overview
5-[1-(2,2,2-Trifluoroacetamido)cyclobutyl]piperidine-2-carboxylic acid (CAS No. 2763902-32-3) is a structurally complex organic compound with significant potential in the fields of pharmacology and medicinal chemistry. This compound has garnered attention due to its unique chemical structure and promising biological activities. Recent studies have highlighted its role in various therapeutic areas, making it a subject of interest for researchers and industry professionals alike.
The molecular structure of 5-[1-(2,2,2-Trifluoroacetamido)cyclobutyl]piperidine-2-carboxylic acid is characterized by a piperidine ring system substituted with a cyclobutyl group at the 5-position and a carboxylic acid group at the 2-position. The cyclobutyl group is further substituted with a trifluoroacetamido moiety, which introduces significant steric and electronic effects. This unique combination of functional groups contributes to the compound's diverse chemical properties and biological activities.
Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound. Researchers have employed various strategies, including multi-component reactions and catalytic asymmetric synthesis, to construct the complex molecular framework. These methods not only enhance the yield but also improve the overall sustainability of the synthesis process. The use of environmentally friendly reagents and conditions has been emphasized in recent studies, aligning with the growing demand for green chemistry practices.
The biological activity of 5-[1-(2,2,2-Trifluoroacetamido)cyclobutyl]piperidine-2-carboxylic acid has been extensively studied in vitro and in vivo. Preclinical studies have demonstrated its potential as a modulator of key cellular pathways involved in neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. The compound has shown promising results in inhibiting enzymes associated with amyloid-beta production and tau phosphorylation, which are hallmark features of these conditions.
In addition to its neuroprotective properties, this compound has also been investigated for its anti-cancer activity. Recent research has revealed its ability to induce apoptosis in various cancer cell lines by targeting mitochondrial pathways. The trifluoroacetamido group plays a crucial role in enhancing the compound's bioavailability and selectivity towards cancer cells. These findings underscore its potential as a lead molecule for anti-cancer drug development.
The pharmacokinetic properties of 5-[1-(2,2,2-Trifluoroacetamido)cyclobutyl]piperidine-2-carboxylic acid have been evaluated in animal models. Studies indicate that the compound exhibits favorable absorption and distribution profiles, with moderate clearance rates. Its ability to penetrate the blood-brain barrier makes it particularly suitable for treating central nervous system disorders. However, further investigations are required to optimize its pharmacokinetic parameters for clinical applications.
From an industrial perspective, the synthesis and characterization of 5-[1-(Trifluoroacetamido)cyclobutyl]piperidine-2-carboxylic acid have been scaled up to meet increasing demand from pharmaceutical companies. The development of cost-effective manufacturing processes has been a focus area for researchers. Innovations in catalysis and process optimization have significantly reduced production costs while maintaining product quality.
In conclusion, 5-[1-(Trifluoroacetamido)cyclobutyl]piperidine-2-carboxylic acid represents a promising candidate for drug development across multiple therapeutic areas. Its unique chemical structure, coupled with advancements in synthetic methodologies and biological insights, positions it as a key molecule for future research and clinical translation.
2763902-32-3 (5-[1-(2,2,2-Trifluoroacetamido)cyclobutyl]piperidine-2-carboxylic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)